Cas no 3734-33-6 (Denatonium benzoate)

• Product Name: Denatonium benzoate
• CAS No: 3734-33-6
• Molecular Formula: C₂₈H₃₄N₂O₃
• Molecular Weight: 446.5812
• MDL: MFCD00031578
• CID: 44439
• PubChem ID: 24893968

Denatonium benzoate Properties

Names and Identifiers

• AMMONIUM, BENZYLDIETHYL((2,6-XYLYCARBAMOYL)METHYL), BENZOATE
• BENZYL-[(2,6-DIMETHYLPHENYLCARBAMOYL)METHYL]DIETHYLAMMONIUM BENZOATE BENZYLDIETHYL[(2,6-DIMETHYLPHENYLCARBAMOYL)METHYL]AMMONIUM BENZOATE BENZYLDIETHYL [(2,6-XYLYLCARBAMOYL)-AMMONIUM] BENZOATE
• benzyldiethyl(2,6-xylylcarbamoylmethyl)ammonium benzoate
• BITREX
• BITREX(R)
• BITREX (TM)
• DENATONIUM BENZOATE
• N-[2-[(2,6-Dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-benzenemethanaminium benzoate
• N,N-DIETHYL-N-[(2,6-DIMETHYLPHENYLCAR-BAMOYL)METHYL]BENZYLAMMONIUM BENZOATE
• REJEXIT (R)
• ,benzoate
• Benzenemethanaminium,N-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-,benzoate
• benzyldiethyl((2,6-xylylcarbamoyl)methyl)-ammoniubenzoate
• denatonium
• denatoniumbenzoate,anhydrous
• n-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-n,n-diethyl-benzenemethanaminiu
• ths-839
• Benzyl-[(2,6-dimethylphenylcarbamoyl)-methyl]diethylammonium benzoate
• benzyl-[2-(2,6-dimethylanilino)-2-oxoethyl]-diethylazanium,benzoate
• Bitrex(TM) Solution
• N-Benzyl-2-((2,6-dimethylphenyl)amino)-N,N-diethyl-2-oxoethanaminium benzoate
• Aversion
• Benzyldiethyl[(2,6-dimethylphenylcarbamoyl)methyl]ammonium Benzoate
• phenylmethyl-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-diethylammonium benzoat
• THS 839
• N,N-Diethyl-N-[(2,6-dimethylphenylcarbamoyl)methyl]benzylammonium benzoate
• Benzyldiethyl(2,6-xylylcarbamoylmeth
• Lidocaine benzyl benzoate
• Anispray
• Gori
• Denatonium (benzoate)
• Caswell No. 083BB
• Denatonium benzoate anhydrous
• WIN 16568
• Denatonii benzoas [INN-Latin]
• Benzoato de denatonio [INN-Spanish]
• Benzoate de denatonium [INN-French]
• M5BA6GAF1O
• Denatonium benzoate [USAN:INN:BAN]
• EPA Pesticide Chemical Code 009106
• Denatonium benzoate granules
• Benzyldiethyl[(2,6-xylylcarbamoyl)methyl]ammonium benzoate
• Benzyldieth
• AS-15511
• THS839
• Benzenemethanaminium, N-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl)-N,N-diethyl-, benzoate
• Ammonium, benzyldiethyl((2,6xylylcarbamoyl)methyl), benzoate
• EINECS 223-095-2
• DENATONIUM BENZOATE [INN]
• MLS002154073
• DENATONIUM BENZOATE [VANDF]
• NSC-157658
• BENZENEMETHANAMINIUM, N-(2-((2,6-DIMETHYLPHENYL)AMINO)-2-OXOETHYL)-N,N-DIETHYL-, BENZOATE, HYDRATE (1:1:1)
• HMS3373C04
• HMS2098A03
• NCGC00017043-01
• NSC157658
• Pharmakon1600-01505987
• Denatonium benzoate [USAN:INN:BAN:NF]
• DTXSID50235522
• CHEMBL1371493
• N(2((2,6Dimethylphenyl)amino)2oxoethyl)N,Ndiethylbenzenemethanaminium benzoate
• ((2,6-Xylylcarbamoyl)methyl)diethyl benzyl ammonium benzoate
• HMS3715A03
• UNII-M5BA6GAF1O
• Denatonii benzoas
• N-(2-((2,6-DIMETHYLPHENYL)AMINO)-2-OXOETHYL)-N,N-DIETHYLBENZENEMETHANAMINIUM BENZOATE
• HMS2093L12
• AC-14888
• 3734-33-6 (benzoate)
• Tox21_301587
• N-benzyl-2-(2,6-dimethylphenylamino)-N,N-diethyl-2-oxoethanaminium benzoate
• Denatonium benzoate, analytical standard
• SY075333
• NCGC00091886-04
• DENATONIUM BENZOATE (USP-RS)
• DENATONIUM BENZOATE [MART.]
• DENATONIUM BENZOATE (MART.)
• Benzenemethanaminium, N(2((2,6dimethylphenyl)amino)2oxoethyl)N,Ndiethyl, benzoate
• WIN-16568
• NCGC00255373-01
• Benzoato di denatonio
• Denatonium benzoate, >=98%
• N-(2-((2,6-Dimethylphenyl)amino)-2-oxoethyl)-N,N-diethylbenzeneme- thanaminium benzoate
• benzyl-[2-(2,6-dimethylanilino)-2-oxoethyl]-diethylazanium;benzoate
• Denatonium benzoate (NF)
• Benzoate de denatonium (INN-French)
• ((2,6Xylylcarbamoyl)methyl)diethyl benzyl ammonium benzoate
• Benzyldiethyl((2,6-xylylcarbamoyl)methyl)ammonium benzoate
• CAS-3734-33-6
• DENATONIUM BENZOATE [WHO-DD]
• Benzoate de denatonium
• Benzenemethanaminium, N-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-, benzoate (1:1)
• HY-B1146
• Denatonium benzoate, certified reference material, TraceCERT(R)
• Benzoato de denatonio
• MFCD00031578
• DTXCID6014376
• Benzenemethanaminium, N-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl)-N,N-diethyl-, benzoate (1:1)
• NCGC00017043-02
• Benzenemethanaminium, N-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-, benzoate
• NSC-759299
• D2124
• DENATONIUM BENZOATE (II)
• DENATONIUM BENZOATE [MI]
• Benzenemethanaminium,N-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-, benzoate
• Benzyl-[(2,6-dimethylphenylcarbamoyl)methyl]-diethylammonium benzoate
• W-106547
• Benzyldiethyl((2,6xylylcarbamoyl)methyl)ammonium benzoate
• Ammonium, benzyldiethyl((2,6-xylylcarbamoyl)methyl)-, benzoate
• UNII-4YK5Z54AT2
• ARBINOL B
• NCGC00164432-01
• DENATONIUM BENZOATE [II]
• N-benzyl-2-((2,6-dimethylphenyl)amino)-N,N-diethyl-2-oxoethan-1-aminium benzoate
• HMS1571A03
• Lignocaine benzyl benzoate
• SMR001233385
• LIDOCAINE BENZYL BENZOATE HYDRATE
• Denatonium benzoate, United States Pharmacopeia (USP) Reference Standard
• NSC 157658
• 3734-33-6
• NSC759299
• HMS2233O05
• N-(2-((2,6-Dimethylphenyl)amino)-2-oxoethyl)-N,N-diethylbenzeneme-thanaminium benzoate
• Ammonium,6-xylylcarbamoyl)methyl]-, benzoate
• Benzoato de denatonio (INN-Spanish)
• AKOS015888129
• DB-049095
• CS-4750
• Tox21_110754
• SCHEMBL49511
• Q414815
• DENATONIUM BENZOATE [INCI]
• Benzenemethanaminium,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-, benzoate
• Bitrex (TN)
• Denatonii benzoas (INN-Latin)
• ECX-95BY
• F16467
• DTXSID8034376
• CCG-213592
• Tox21_110754_1
• DTXCID80158013
• DENATONIUM BENZOATE [USP-RS]
• DENATONIUM BENZOATE [USAN]

• MDL： MFCD00031578
• InChIKey： VWTINHYPRWEBQY-UHFFFAOYSA-N
• Inchi： 1S/C21H28N2O.C7H6O2/c1-5-23(6-2,15-19-13-8-7-9-14-19)16-20(24)22-21-17(3)11-10-12-18(21)4;8-7(9)6-4-2-1-3-5-6/h7-14H,5-6,15-16H2,1-4H3;1-5H,(H,8,9)
• SMILES： O=C(C([H])([H])[N+](C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C1C(C([H])([H])[H])=C([H])C([H])=C([H])C=1C([H])([H])[H].[O-]C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 446.25700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 446.256943
• Heavy Atom Count: 33
• Complexity: 473
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 69.2

Experimental Properties

• LogP: 4.42180
• PSA: 69.23000
• Merck: 2891
• Refractive Index: 1.5800 (estimate)
• Boiling Point: 555.91°C (rough estimate)
• Melting Point: 164-168 °C (lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Solubility: methanol: 50 mg/mL, clear, colorless
• Color/Form: White crystals
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Sensitiveness: Sensitive to humidity
• Density: 1.1256 (rough estimate)

Denatonium benzoate Security Information

• Symbol:
• RTECS：BO6650000
• WGK Germany：2
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes

Denatonium benzoate Customs Data

• HS CODE：29242995
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%